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Compound of Interest

Compound Name:
N-hydroxy-1-

piperidinecarboximidamide

Cat. No.: B1199650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the available safety and handling

information for N-hydroxy-1-piperidinecarboximidamide (CAS No. 29044-24-4). The

information is intended for use by professionals in research and development environments.

Due to the absence of a publicly available, comprehensive Safety Data Sheet (SDS), this guide

synthesizes data from chemical databases and general principles of laboratory safety for

related compounds.

Hazard Identification and Classification
N-hydroxy-1-piperidinecarboximidamide is classified as a hazardous substance. The

primary routes of exposure are oral ingestion, dermal contact, and inhalation. Based on the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), the following

hazard statements apply[1]:

Acute Toxicity (Oral): Harmful if swallowed.

Acute Toxicity (Dermal): Harmful in contact with skin.

Acute Toxicity (Inhalation): Harmful if inhaled.

Skin Corrosion/Irritation: Causes skin irritation.
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Serious Eye Damage/Eye Irritation: Causes serious eye damage.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

A visual representation of the logical relationships between exposure routes and resulting

health hazards is provided below.
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Caption: Logical relationships between exposure routes and health hazards.
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Physical and Chemical Properties
Quantitative experimental data for the physical and chemical properties of N-hydroxy-1-
piperidinecarboximidamide are not readily available. The following table summarizes

computed data from publicly accessible databases[1]:

Property Value Source

Molecular Formula C₆H₁₃N₃O PubChem

Molecular Weight 143.19 g/mol PubChem

XLogP3-AA 0.3 PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 1 PubChem

Topological Polar Surface Area 61.9 Å² PubChem

Handling and Storage
Given the hazardous nature of N-hydroxy-1-piperidinecarboximidamide, stringent safety

protocols should be followed.

Personal Protective Equipment (PPE)
A generalized workflow for donning and doffing Personal Protective Equipment (PPE) when

handling this compound is illustrated below.
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Caption: Generalized workflow for donning and doffing PPE.

Safe Handling Procedures
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Engineering Controls: All work with N-hydroxy-1-piperidinecarboximidamide should be

conducted in a well-ventilated chemical fume hood.

Personal Protective Equipment:

Eye Protection: Chemical safety goggles and/or a face shield are mandatory to prevent

serious eye damage.

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) must be worn to

prevent skin contact and irritation.

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator with an appropriate cartridge should be used.

Hygiene Practices: Avoid all personal contact. Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In case of exposure, seek immediate medical attention.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.

Experimental Protocols
Detailed experimental protocols for the safety assessment of N-hydroxy-1-
piperidinecarboximidamide are not available in the public domain. However, a general

synthetic protocol for related amidoxime compounds can be adapted.

Illustrative Synthesis of N-hydroxy-1-
piperidinecarboximidamide
A plausible synthetic route involves the reaction of a nitrile with hydroxylamine. The following is

a generalized procedure and should be adapted and optimized under strict safety protocols[2].
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Combine Piperidine-1-carbonitrile,
Hydroxylamine Hydrochloride, and a Base

(e.g., Sodium Carbonate) in a Suitable Solvent
(e.g., Ethanol/Water)

Reflux the Reaction Mixture
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Caption: Generalized workflow for the synthesis of N-hydroxy-1-piperidinecarboximidamide.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet. All laboratory work should be conducted by trained professionals in
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accordance with established safety protocols and regulations. Users should conduct their own

risk assessments before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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